1H-Imidazo(4,5-c)pyridine, 4-chloro-2-(3-chlorophenyl)-

• CAS No.: 75007-98-6
• Molecular Formula: C12H7Cl2N3
• Molecular Weight: 264.11 g/mol
• IUPAC Name: 4-chloro-2-(3-chlorophenyl)-1H-imidazo[4,5-c]pyridine
• InChI: InChI=1S/C12H7Cl2N3/c13-8-3-1-2-7(6-8)12-16-9-4-5-15-11(14)10(9)17-12/h1-6H,(H,16,17)
• InChI Key: ZSZLOPDLODSHDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=NC3=C(N2)C=CN=C3Cl

Description

1H-Imidazo(4,5-c)pyridine, 4-chloro-2-(3-chlorophenyl)- is a compound belonging to the class of imidazopyridines. These compounds are characterized by an imidazole ring fused with a pyridine ring. The structural resemblance between imidazopyridines and purines has prompted extensive biological investigations to assess their potential therapeutic significance . This compound, in particular, has shown promise in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 1H-Imidazo(4,5-c)pyridine, 4-chloro-2-(3-chlorophenyl)- involves several synthetic routes. One common method includes the regioselective approach for the synthesis of substituted imidazopyridines using various catalysts . The reaction conditions typically involve the use of solvents like ethanol or acetonitrile, and catalysts such as palladium on carbon or Raney nickel. Industrial production methods often employ large-scale reactors and continuous flow systems to ensure high yield and purity of the final product .

Chemical Reactions Analysis

1H-Imidazo(4,5-c)pyridine, 4-chloro-2-(3-chlorophenyl)- undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide under acidic or basic conditions.

Reduction: Reduction reactions typically involve the use of reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atoms are replaced by other nucleophiles like amines or thiols.

Common reagents and conditions used in these reactions include solvents like dichloromethane or tetrahydrofuran, and catalysts such as palladium on carbon or copper iodide. Major products formed from these reactions include various substituted imidazopyridines with potential biological activity .

Scientific Research Applications

1H-Imidazo(4,5-c)pyridine, 4-chloro-2-(3-chlorophenyl)- has been extensively studied for its scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound has shown potential as a GABA A receptor positive allosteric modulator, influencing various cellular pathways necessary for the proper functioning of cancerous cells, pathogens, and components of the immune system.

Medicine: It has been investigated for its potential therapeutic significance in treating conditions related to the central nervous system, digestive system, cancer, and inflammation.

Industry: The compound is used in the production of pharmaceuticals, agrochemicals, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1H-Imidazo(4,5-c)pyridine, 4-chloro-2-(3-chlorophenyl)- involves its interaction with various molecular targets and pathways. It acts as a GABA A receptor positive allosteric modulator, enhancing the inhibitory effects of GABA in the central nervous system . Additionally, it influences the activity of enzymes involved in carbohydrate metabolism and other cellular pathways necessary for the proper functioning of cancerous cells and pathogens .

Comparison with Similar Compounds

1H-Imidazo(4,5-c)pyridine, 4-chloro-2-(3-chlorophenyl)- can be compared with other similar compounds, such as:

Imidazo(4,5-b)pyridine: This compound also has an imidazole ring fused with a pyridine ring but differs in the position of the nitrogen atoms.

Imidazo(1,2-a)pyridine: Another isomeric form with different biological activity and therapeutic potential.

The uniqueness of 1H-Imidazo(4,5-c)pyridine, 4-chloro-2-(3-chlorophenyl)- lies in its specific substitution pattern and its ability to modulate various biological pathways, making it a valuable compound for scientific research and potential therapeutic applications .